Cas no 1375473-47-4 (7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid)

• Product Name: 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid
• CAS No: 1375473-47-4
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD21602475
• CID: 5189297
• PubChem ID: 73994649
• Update Time: 2025-05-25

7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid

• MDL： MFCD21602475
• Inchi： 1S/C15H19NO3/c17-15(18)14-12-7-16(8-13(14)10-19-9-12)6-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,17,18)
• InChI Key： MRFVGWXXUZRDTN-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C(CN(CC3=CC=CC=C3)C1)COC2

Additional information on 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid

7-Benzyl-3-Oxa-7-Azabicyclo[3.3.1]Nonane-9-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1375473-47-4, known as 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bicyclic compounds, which are characterized by their two fused ring systems, and it incorporates both a benzyl group and a carboxylic acid functional group, making it a versatile molecule with potential applications in drug design and advanced materials.

Bicyclic compounds have been a focal point in organic synthesis due to their unique structural rigidity and potential bioactivity. The bicyclo[3.3.1]nonane framework is particularly interesting because it offers a balance between flexibility and stability, which is crucial for many biological interactions. The presence of the benzyl group further enhances the molecule's aromaticity and hydrophobicity, while the carboxylic acid group introduces acidity and the potential for hydrogen bonding, making this compound highly functionalizable.

Recent studies have explored the synthesis of 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid through various routes, including ring-closing metathesis and enzymatic catalysis. These methods have not only improved the yield but also opened up new avenues for modifying the molecule's structure to suit specific applications. For instance, researchers have investigated the substitution of the benzyl group with other aromatic moieties to study their effects on the compound's pharmacokinetic properties.

In terms of pharmacology, this compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. Its ability to interact with specific biological targets, such as kinases and receptors, has been highlighted in recent in vitro studies. Moreover, its bicyclic structure has been found to enhance its bioavailability compared to linear analogs, making it a strong candidate for further preclinical development.

Beyond its biological applications, 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid has also been explored in materials science for its potential use in polymer synthesis and nanotechnology. The molecule's rigid structure and functional groups make it an ideal building block for constructing advanced materials with tailored properties such as high thermal stability and mechanical strength.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties and reactivity of this compound at an unprecedented level of detail. These studies have provided insights into its electronic structure, which is critical for understanding its reactivity in various chemical transformations.

In conclusion, 7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylic acid (CAS No. 1375473-47-) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure, versatile functional groups, and promising biological activity make it a valuable asset in contemporary research efforts aimed at developing innovative solutions in medicine and materials science.